Cas no 2034225-77-7 (4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile)

• Product Name: 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile
• CAS No: 2034225-77-7
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.3882
• CID: 5346285
• Update Time: 2025-06-13

4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-pyridazin-3-yloxypiperidin-1-yl)sulfonylbenzonitrile
• 4-((3-(pyridazin-3-yloxy)piperidin-1-yl)sulfonyl)benzonitrile
• 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile

• Inchi： 1S/C16H16N4O3S/c17-11-13-5-7-15(8-6-13)24(21,22)20-10-2-3-14(12-20)23-16-4-1-9-18-19-16/h1,4-9,14H,2-3,10,12H2
• InChI Key： XTELNJKYDKGHIQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C#N)=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C([H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 560
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile

Comprehensive Overview of 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile (CAS No. 2034225-77-7)

4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile (CAS No. 2034225-77-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridazine ring, a piperidine scaffold, and a benzonitrile moiety, linked via a sulfonyl group. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

The compound’s sulfonamide bridge enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies. Recent publications highlight its relevance in cancer research, where its ability to interfere with cell signaling pathways is under investigation. Additionally, its pyridazin-3-yloxy group contributes to improved solubility and bioavailability, addressing a common challenge in small-molecule drug development. These attributes position 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile as a versatile scaffold for medicinal chemistry optimization.

From a synthetic perspective, the compound’s piperidin-1-yl core offers opportunities for modular derivatization, a strategy frequently employed in combinatorial chemistry. This flexibility aligns with the growing demand for high-throughput screening (HTS) libraries, a hot topic in AI-driven drug discovery. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are being leveraged to predict its interactions with proteins such as G-protein-coupled receptors (GPCRs) and tyrosine kinases, reflecting the intersection of chemistry and artificial intelligence.

Environmental and regulatory considerations are also pivotal in discussions about 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile. Its benzonitrile fragment, while pharmacologically advantageous, necessitates careful evaluation of biodegradability and ecotoxicity. This aligns with the broader industry shift toward green chemistry principles, a recurring theme in sustainable drug development forums. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are critical for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practice (GMP) standards.

In summary, 4-{[3-(pyridazin-3-yloxy)piperidin-1-yl]sulfonyl}benzonitrile (CAS No. 2034225-77-7) exemplifies the convergence of innovation in organic synthesis, drug design, and computational biology. Its multifaceted applications and adaptability to modern research paradigms make it a compound of enduring interest in both academic and industrial settings.